2-amino-1-hydroxy-octadecan-3-one

• CAS No.: 16105-69-4
• Product Name: 2-amino-1-hydroxy-octadecan-3-one
• Molecular Formula: C18H37NO2
• Molecular Weight: 299.5 g/mol
• IUPAC Name: (2S)-2-amino-1-hydroxyoctadecan-3-one
• Standard InChI: InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17,20H,2-16,19H2,1H3/t17-/m0/s1
• Standard InChIKey: KBUNOSOGGAARKZ-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)[C@H](CO)N
• SMILES: CCCCCCCCCCCCCCCC(=O)C(CO)N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)C(CO)N
• Physical Description: Solid
• Description: 3-dehydrosphinganine is a 2-amino-1-hydroxyoctadecan-3-one that has S-configuration. It has a role as a mouse metabolite. It derives from a sphinganine. It is a conjugate base of a 3-dehydrosphinganinium(1+).; 3-Ketosphinganine, also known as KDHS, belongs to the class of organic compounds known as beta-hydroxy ketones. These are ketones containing a hydroxyl group attached to the beta-carbon atom, relative to the C=O group. Thus, 3-ketosphinganine is considered to be a sphingoid base lipid molecule. 3-Ketosphinganine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-ketosphinganine is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. 3-Ketosphinganine exists in all eukaryotes, ranging from yeast to humans. In humans, 3-ketosphinganine is involved in the metachromatic leukodystrophy (MLD) pathway, the sphingolipid metabolism pathway, and the globoid cell leukodystrophy pathway. 3-Ketosphinganine is also involved in a few metabolic disorders, which include the fabry disease pathway, the gaucher disease pathway, and the krabbe disease pathway.
• Synonyms: (+-)-isomer of ketodihydrosphingosine; (S)-isomer of ketodihydrosphingosine; 1-hydroxy-2-amino-3-oxo-octadecane; 3-ketodihydrosphingosine; 3-ketosphinganine; ketodihydrosphingosine
• PubChem Compound: 439853
• Last Modified: Dec 23 2021